Cas no 5401-59-2 (Ethylmercury(1+) 2-carboxybenzenethiolate)

Ethylmercury(1+) 2-carboxybenzenethiolate structure
5401-59-2 structure
Product Name:Ethylmercury(1+) 2-carboxybenzenethiolate
CAS No:5401-59-2
MF:C9H9HgO2S
MW:381.821557760239
CID:939473
PubChem ID:24944331
Update Time:2025-04-19

Ethylmercury(1+) 2-carboxybenzenethiolate Chemical and Physical Properties

Names and Identifiers

    • DTXSID101319405
    • 5401-59-2
    • ethylmercury(1+) 2-carboxybenzenethiolate
    • Ethylmercury(1+) 2-carboxybenzenethiolate
    • Inchi: 1S/C7H6O2S.C2H5.Hg/c8-7(9)5-3-1-2-4-6(5)10;1-2;/h1-4,10H,(H,8,9);1H2,2H3;/q;;+1/p-2
    • InChI Key: HXQVQGWHFRNKMS-UHFFFAOYSA-L
    • SMILES: [Hg+]CC.[S-]C1C=CC=CC=1C(=O)[O-]

Computed Properties

  • Exact Mass: 383.002969g/mol
  • Monoisotopic Mass: 383.002969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
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